5-Tert-butoxy-2-(cyclohexyloxy)phenol

• Molecular Formula: C16H24O3
• Molecular Weight: 264.36 g/mol
• IUPAC Name: 2-cyclohexyloxy-5-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C16H24O3/c1-16(2,3)19-13-9-10-15(14(17)11-13)18-12-7-5-4-6-8-12/h9-12,17H,4-8H2,1-3H3
• InChI Key: KPUMOTSHDUQKAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=C(C=C1)OC2CCCCC2)O

Description

5-Tert-butoxy-2-(cyclohexyloxy)phenol is a phenolic compound featuring a tert-butoxy group at position 5 and a cyclohexyloxy group at position 2 of the benzene ring. These analogs differ in substituent positions and functional groups, influencing their reactivity, solubility, and steric effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butoxy-2-(cyclohexyloxy)phenol can be achieved through the Williamson Ether Synthesis. This method involves the nucleophilic substitution of an alkyl halide by an alkoxide to form an ether. For this compound, the reaction typically involves the use of tert-butyl alcohol and cyclohexanol as starting materials, with a suitable base such as sodium hydride or potassium tert-butoxide to deprotonate the alcohols and form the corresponding alkoxides .

Industrial Production Methods

Industrial production methods for 5-Tert-butoxy-2-(cyclohexyloxy)phenol may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Catalysts and solvents are chosen to facilitate the reaction and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

5-Tert-butoxy-2-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding alcohols or other reduced products.

Substitution: The tert-butoxy and cyclohexyloxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Substitution reactions may involve reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, RNH₂).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

5-Tert-butoxy-2-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of ethers and other functionalized compounds.

Biology: The compound’s phenolic structure makes it a candidate for studying antioxidant properties and interactions with biological molecules.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-Tert-butoxy-2-(cyclohexyloxy)phenol involves its interaction with molecular targets through its phenolic and ether groups. These interactions can lead to various biological effects, such as antioxidant activity or modulation of enzyme activity. The specific pathways involved depend on the context of its application and the biological system being studied .

Comparison with Similar Compounds

Structural and Molecular Differences

The table below highlights key differences between 5-Tert-butoxy-2-(cyclohexyloxy)phenol and its structural analogs:

Property	5-Tert-butoxy-2-(cyclohexyloxy)phenol (Hypothetical)	5-Tert-butoxy-2-(cyclohexylmethyl)phenol	4-tert-butyl-2-cyclohexylphenol
CAS No.	N/A	1243395-50-7	5450-24-8
Molecular Formula	C₁₇H₂₆O₃	C₁₇H₂₆O₂	C₁₆H₂₄O
Molecular Weight (g/mol)	~278.39	262.39	232.36
Substituent Positions	5-tert-butoxy, 2-cyclohexyloxy	5-tert-butoxy, 2-cyclohexylmethyl	4-tert-butyl, 2-cyclohexyl
Functional Groups	Ether (tert-butoxy, cyclohexyloxy)	Ether (tert-butoxy), alkyl (cyclohexylmethyl)	Alkyl (tert-butyl, cyclohexyl)
Purity	N/A	≥98%	Not specified
Storage Conditions	N/A	Dry, sealed place	Not specified

Key Differences in Properties

Polarity and Solubility: The cyclohexyloxy group in the main compound introduces an ether linkage, increasing polarity compared to the cyclohexylmethyl group (alkyl) in the analog from . This may enhance solubility in polar solvents. The 4-tert-butyl-2-cyclohexylphenol () lacks ether groups, rendering it less polar than both compounds .

Steric Effects :

• The tert-butyl group at position 5 (main compound and analog) creates significant steric hindrance compared to its position at 4 in ’s compound. This could influence reactivity in substitution or coupling reactions .

’s compound is explicitly labeled as "Not for human use", indicating specialized industrial or research applications .

Research Findings and Implications

• Synthetic Challenges: The tert-butoxy and cyclohexyloxy groups in the main compound may complicate synthesis due to competing steric and electronic effects, as seen in related phenol derivatives .
• Stability : Ether linkages (as in the main compound and analog) generally confer greater hydrolytic stability compared to ester or amide groups, though this depends on pH and temperature .
• Spectroscopic Identification : Analogs like those in and are characterized using NMR, HPLC, and LC-MS, which would similarly apply to the main compound for structural validation .